N-Cyclohexyl-2-[6-(4-fluoro-phenyl)-pyridazin-3-ylsulfanyl]-acetamide

• IUPAC Name: N-cyclohexyl-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C18H20FN3OS/c19-14-8-6-13(7-9-14)16-10-11-18(22-21-16)24-12-17(23)20-15-4-2-1-3-5-15/h6-11,15H,1-5,12H2,(H,20,23)
• InChI Key: XYLYECHVULNSDM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3OS
• Molecular Weight: 345.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, a Suzuki-Miyaura cross-coupling reaction might be used to form the carbon-carbon bond between the phenyl and pyridazine rings.

Scientific Research Applications

Synthesis and Characterization

N-Cyclohexyl-2-[6-(4-fluoro-phenyl)-pyridazin-3-ylsulfanyl]-acetamide and related compounds have been synthesized and characterized to investigate their structural, spectral, and physical properties. For example, triazol derivatives were synthesized, characterized by various spectroscopic techniques, and their nonlinear optical properties were predicted to be greater than those of urea, highlighting their potential in material science applications (Orek, Koparir, & Koparır, 2012). Additionally, studies on benzothiazolinone acetamide analogs incorporated quantum mechanical studies and ligand-protein interactions, suggesting their utility in pharmaceutical research (Mary et al., 2020).

Corrosion Inhibition

Compounds related to N-Cyclohexyl-2-[6-(4-fluoro-phenyl)-pyridazin-3-ylsulfanyl]-acetamide have been evaluated for their corrosion inhibition properties. Acetamide derivatives were synthesized and tested for their ability to prevent corrosion in steel structures in acidic and oil medium environments, demonstrating potential applications in material preservation and engineering (Yıldırım & Cetin, 2008).

Antimicrobial and Antifungal Activities

Some derivatives of N-Cyclohexyl-2-[6-(4-fluoro-phenyl)-pyridazin-3-ylsulfanyl]-acetamide have been assessed for their antimicrobial and antifungal activities. Research into thiazole and pyridone derivatives synthesized from N-cyclohexyl-2-cyanoacetamide revealed promising antibacterial and antifungal properties, underscoring their potential in developing new antimicrobial agents (Ali et al., 2010).

Biopharmaceutical Studies

Investigations into the physicochemical and biopharmaceutical properties of similar compounds have been conducted to understand their absorption characteristics, supporting the development of potential pharmaceuticals. These studies examine the influence of physicochemical properties on the absorption of water-insoluble compounds in biological models, aiding in the formulation of effective drug delivery systems (Euler et al., 2004).